Cas no 1888695-98-4 (Methyl 2-amino-2-(quinoxalin-2-yl)acetate)

• Product Name: Methyl 2-amino-2-(quinoxalin-2-yl)acetate
• CAS No: 1888695-98-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6306693
• PubChem ID: 117274847
• Update Time: 2025-09-24

Methyl 2-amino-2-(quinoxalin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(quinoxalin-2-yl)acetate
• EN300-1825644
• 1888695-98-4
• Methyl 2-amino-2-(quinoxalin-2-yl)acetate

• Inchi： 1S/C11H11N3O2/c1-16-11(15)10(12)9-6-13-7-4-2-3-5-8(7)14-9/h2-6,10H,12H2,1H3
• InChI Key： KURMVGZSAZLJQN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=NC2C=CC=CC=2N=1)N)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.1Ų

Additional information on Methyl 2-amino-2-(quinoxalin-2-yl)acetate

Methyl 2-amino-2-(quinoxalin-2-yl)acetate (CAS No. 1888695-98-4): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-amino-2-(quinoxalin-2-yl)acetate, identified by its CAS number 1888695-98-4, is a compound of significant interest in the field of chemical biology. This molecule, featuring a unique structural motif combining an amino acid derivative with a quinoxaline scaffold, has garnered attention for its potential applications in drug discovery and therapeutic development. The quinoxalin-2-yl moiety, in particular, is known for its broad spectrum of biological activities, making it a valuable scaffold for designing novel bioactive molecules.

The synthesis and characterization of Methyl 2-amino-2-(quinoxalin-2-yl)acetate involve meticulous chemical methodologies that ensure high purity and yield. The compound's structure, consisting of an acetate group linked to an amino group, which is further connected to a quinoxaline ring, provides a versatile platform for further functionalization. This flexibility has enabled researchers to explore various derivatives with enhanced pharmacological properties.

In recent years, the study of Methyl 2-amino-2-(quinoxalin-2-yl)acetate has been closely linked to advancements in medicinal chemistry. The quinoxaline core is particularly noted for its role in inhibiting enzymes and receptors involved in inflammatory and metabolic disorders. For instance, studies have demonstrated that derivatives of quinoxaline can modulate the activity of Janus kinases (JAKs), which are crucial in signal transduction pathways associated with autoimmune diseases. This has spurred interest in exploring the potential of Methyl 2-amino-2-(quinoxalin-2-yl)acetate as a lead compound for developing targeted therapies.

The compound's amino acid derivative component also contributes to its biological relevance. Amino acids are the building blocks of proteins and play essential roles in various biological processes. By integrating an amino acid moiety into the quinoxaline scaffold, researchers aim to enhance the compound's solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the presence of multiple reactive sites on the molecule allows for diverse chemical modifications, enabling the creation of libraries of compounds with tailored biological activities.

Recent research has highlighted the potential of Methyl 2-amino-2-(quinoxalin-2-yl)acetate in addressing neurological disorders. Quinoxaline derivatives have shown promise in preclinical studies as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in neuroinflammation. The compound's ability to cross the blood-brain barrier has also been a focus of investigation, as it could facilitate direct action on neural targets. These findings suggest that Methyl 2-amino-2-(quinoxalin-2-yl)acetate may serve as a valuable candidate for further development into treatments for conditions like Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, Methyl 2-amino-2-(quinoxalin-2-yl)acetate has been explored for its role in chemical biology research. The compound's unique structure allows it to interact with various biological targets, providing insights into molecular mechanisms underlying diseases. Researchers have utilized it as a tool to study enzyme kinetics and receptor binding affinities, contributing to a deeper understanding of drug-drug interactions and metabolic pathways.

The synthetic pathways for Methyl 2-amino-2-(quinoxalin-2-yl)acetate have been optimized to ensure scalability and reproducibility. Advanced techniques such as solid-phase synthesis and flow chemistry have been employed to enhance efficiency and purity. These methodologies are crucial for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

The pharmacokinetic properties of Methyl 2-amino-2-(quinoxalin-2-yl)acetate have also been thoroughly investigated. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability as a drug candidate. The compound's favorable pharmacokinetic characteristics, including moderate solubility and reasonable bioavailability, make it an attractive option for further development.

In conclusion, Methyl 2-amino-2-(quinoxalin-2-yl)acetate (CAS No. 1888695-98-4) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, position it as a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms associated with this compound, reinforcing its importance in the advancement of modern medicine.